Cas no 198205-81-1 (4-(2-Bromophenyl)benzaldehyde)

4-(2-Bromophenyl)benzaldehyde structure
4-(2-Bromophenyl)benzaldehyde structure
Product Name:4-(2-Bromophenyl)benzaldehyde
CAS No:198205-81-1
MF:C13H9BrO
MW:261.113962888718
MDL:MFCD05980885
CID:3874855
PubChem ID:1392761
Update Time:2025-04-22

4-(2-Bromophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxaldehyde, 2'-bromo-
    • 2'-Bromo-[1,1'-biphenyl]-4-carbaldehyde
    • 4-(2-bromophenyl)benzaldehyde
    • Z1505349022
    • ZJESBIYQYKDPMD-UHFFFAOYSA-N
    • CS-0193281
    • BS-42652
    • 198205-81-1
    • 2a(2)-Bromo[1,1a(2)-biphenyl]-4-carboxaldehyde
    • SCHEMBL8176332
    • DTXSID201274305
    • E89816
    • EN300-203262
    • 4-(2'-Bromophenyl)benzaldehyde
    • MFCD05980885
    • YHA20581
    • 4-(2-Bromophenyl)benzaldehyde
    • MDL: MFCD05980885
    • Inchi: 1S/C13H9BrO/c14-13-4-2-1-3-12(13)11-7-5-10(9-15)6-8-11/h1-9H
    • InChI Key: ZJESBIYQYKDPMD-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2Br)=CC=C(C=O)C=C1

Computed Properties

  • Exact Mass: 259.98368Da
  • Monoisotopic Mass: 259.98368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

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